Cas no 20306-91-6 (Urea,1-(2-hydroxyethyl)-1,1'-ethylenebis[3-allyl-2-thio- (8CI))

Urea,1-(2-hydroxyethyl)-1,1'-ethylenebis[3-allyl-2-thio- (8CI) structure
20306-91-6 structure
Product Name:Urea,1-(2-hydroxyethyl)-1,1'-ethylenebis[3-allyl-2-thio- (8CI)
CAS No:20306-91-6
MF:C12H22N4OS2
MW:302.459279537201
CID:291098
PubChem ID:4555529
Update Time:2025-04-19

Urea,1-(2-hydroxyethyl)-1,1'-ethylenebis[3-allyl-2-thio- (8CI) Chemical and Physical Properties

Names and Identifiers

    • 1-(2-hydroxyethyl)-3-prop-2-enyl-1-[2-(prop-2-enylcarbamothioylamino)ethyl]thiourea
    • NSC-328465
    • DTXSID70404218
    • 20306-91-6
    • NSC328465
    • Urea,1-(2-hydroxyethyl)-1,1'-ethylenebis[3-allyl-2-thio- (8CI)
    • Inchi: 1S/C12H22N4OS2/c1-3-5-13-11(18)14-7-8-16(9-10-17)12(19)15-6-4-2/h3-4,17H,1-2,5-10H2,(H,15,19)(H2,13,14,18)
    • InChI Key: LRCZUURTYDWCAQ-UHFFFAOYSA-N
    • SMILES: S=C(NCC=C)N(CCO)CCNC(NCC=C)=S

Computed Properties

  • Exact Mass: 302.124
  • Monoisotopic Mass: 302.124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 9
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 124A^2
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.172
  • Boiling Point: 433.9°Cat760mmHg
  • Flash Point: 216.2°C
  • Refractive Index: 1.595
  • PSA: 123.74000
  • LogP: 1.16400
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